Cas no 294860-72-3 (2-(difluoromethoxy)-5-methoxyphenylmethanol)

• Product Name: 2-(difluoromethoxy)-5-methoxyphenylmethanol
• CAS No: 294860-72-3
• MF: C₉H₁₀F₂O₃
• MW: 204.170710086823
• CID: 1441844
• PubChem ID: 43267902
• Update Time: 2025-05-24

2-(difluoromethoxy)-5-methoxyphenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(difluoromethoxy)-5-methoxy-
• Z409193350
• AKOS009412010
• [2-(difluoromethoxy)-5-methoxyphenyl]methanol
• YQRVOUVEEKDMSI-UHFFFAOYSA-N
• EN300-78376
• 294860-72-3
• G44745
• SCHEMBL7418739
• 2-(difluoromethoxy)-5-methoxyphenylmethanol

• Inchi： 1S/C9H10F2O3/c1-13-7-2-3-8(14-9(10)11)6(4-7)5-12/h2-4,9,12H,5H2,1H3
• InChI Key： YQRVOUVEEKDMSI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1CO)OC)F

Computed Properties

• Exact Mass: 204.05980050g/mol
• Monoisotopic Mass: 204.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(difluoromethoxy)-5-methoxyphenylmethanol

Comprehensive Analysis of 2-(Difluoromethoxy)-5-methoxyphenylmethanol (CAS No. 294860-72-3)

In the realm of fine chemicals and pharmaceutical intermediates, 2-(difluoromethoxy)-5-methoxyphenylmethanol (CAS 294860-72-3) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its difluoromethoxy and methoxy functional groups, serves as a critical building block in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and potential applications in drug development, making it a trending topic in organic chemistry forums and academic discussions.

The molecular structure of 2-(difluoromethoxy)-5-methoxyphenylmethanol features a benzene ring substituted with a hydroxymethyl group, a methoxy group at the 5-position, and a difluoromethoxy moiety at the 2-position. This arrangement imparts distinct electronic and steric effects, which are pivotal for its reactivity in cross-coupling reactions and other transformations. Recent studies highlight its role in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds.

From a synthetic perspective, CAS 294860-72-3 is often prepared via multistep organic reactions, including electrophilic aromatic substitution and reduction protocols. Optimizing its yield and purity remains a focal point for chemists, as evidenced by the surge in literature on green chemistry approaches and catalytic methods. Environmental sustainability and cost efficiency are key drivers in these advancements, reflecting broader industry trends toward eco-friendly synthesis.

The compound’s solubility, stability, and compatibility with other reagents are frequently queried in chemical databases and patent filings. Its logP value and hydrogen bonding capacity make it suitable for drug formulation, particularly in enhancing blood-brain barrier permeability—a hot topic in neuropharmacology. Additionally, its spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in quality control and regulatory compliance.

Beyond pharmaceuticals, 2-(difluoromethoxy)-5-methoxyphenylmethanol finds niche applications in material science, such as designing liquid crystals or polymeric coatings. Its fluorine-rich structure contributes to thermal stability and chemical resistance, properties highly sought after in high-performance materials. This dual utility in life sciences and industrial chemistry underscores its interdisciplinary relevance.

In conclusion, 294860-72-3 exemplifies the convergence of structural ingenuity and functional adaptability. As research into fluorinated compounds and aromatic alcohols expands, this molecule will likely remain at the forefront of innovation. For those exploring custom synthesis or structure-activity relationships, it offers a compelling case study in modern chemical design.